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Compound of Interest

Compound Name: Dysprosium(lll) nitrate hydrate

Cat. No.: B560923

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of Dysprosium(lll) nitrate hydrate, a compound
of interest in various research and development fields. It covers its chemical identifiers,
physicochemical properties, and key experimental applications, with a focus on providing
actionable data and protocols for scientific professionals.

Chemical Identity and Nomenclature

Dysprosium(lll) nitrate is an inorganic salt of dysprosium and nitric acid. It is hygroscopic and
commonly exists in various hydrated forms, the most prevalent being the pentahydrate.[1][2]
The level of hydration can vary, so it is often represented with the general formula
Dy(NO3)3-xH20.[3]

The following tables summarize the key identifiers for the anhydrous salt and its common
hydrates.

Table 1: Primary Identifiers for Dysprosium(lIl) Nitrate and its Hydrates
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Hydration State CAS Number EC Number PubChem CID
Anhydrous 10143-38-1 233-410-5 25007
Monohydrate 100641-13-2 N/A 57346095
Pentahydrate 10031-49-9 629-564-1 91886635
Hexahydrate 35725-30-5 N/A 215463

Data sourced from multiple references.[1][3][4]

Table 2: Additional Chemical Identifiers for Dysprosium(lll) Nitrate Hydrates
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Data sourced from Wikipedia and PubChem.[1][4]
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Caption: Relationship between anhydrous and hydrated forms of Dysprosium(lll) nitrate.

Physicochemical Properties

Dysprosium(lll) nitrate hydrate presents as yellowish or white to pale yellow crystals.[1][2] It
is readily soluble in water and ethanol.[1] As a salt of a rare earth element, it possesses unique

magnetic properties, making it valuable in materials science.[2][5]

Table 3: Physicochemical Data for Dysprosium(lll) Nitrate and its Hydrates
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Property Anhydrous Monohydrate Pentahydrate Hexahydrate
Molecular
Dy(NOs3)s DyH2N3010 DyH10N3014 Dy(NO3)3-6H20
Formula
Molar Mass (
348.51[1][3] 366.53[4][6] 438.59[7][8] 456.61[5]
g/mol)
Yellowish White to yellow White to pale ) )
Appearance Yellowish solid[5]
crystals[1] crystals[6] yellow powder[2]
Melting Point
) N/A N/A 88.6[1][8] 88.6[5]
4
Hygroscopic, )
Key . _ Hygroscopic,
o - Hygroscopic Soluble in )
Characteristics Paramagnetic[5]
water[2]

Note: The melting point of 88.6 °C is often cited for the hydrated form, which melts in its own
water of crystallization.[1]

Experimental Protocols & Applications

While specific protocols are proprietary to individual research labs, general methodologies for
the synthesis and application of Dysprosium(lll) nitrate hydrate are available in the literature.

Dysprosium(lll) nitrate can be prepared through the reaction of dysprosium(lll) oxide with nitric
acid.[5] The resulting solution is then typically heated to concentrate it, followed by cooling to
allow the hydrated crystals to form.
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Nitric Acid
(HNOs)

Dysprosium(lll) Oxide
(Dy2053)

1. Dissolution
React reagents in an aqueous solution.

2. Concentration
Gently heat the solution to remove excess water.

3. Crystallization
Cool the concentrated solution to precipitate crystals.

Dysprosium(lll) Nitrate Hydrate Crystals
(Dy(NOs3)3:xH20)

Click to download full resolution via product page
Caption: General workflow for the laboratory synthesis of Dysprosium(lll) nitrate hydrate.

Dysprosium(lll) nitrate pentahydrate serves as a precursor for synthesizing coordination
compounds and metal-organic frameworks (MOFs). For instance, it is used to prepare
carboxylate-based dinuclear dysprosium compounds.[8][9][10]

Experimental Protocol Example: A common procedure involves reacting Dysprosium(lll) nitrate
pentahydrate with a carboxylic acid (e.g., n-butyric acid) and a base (e.g., triethylamine) in a
suitable solvent like methanol.[9][10] The base deprotonates the carboxylic acid, allowing the
carboxylate to coordinate with the dysprosium ion.
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Caption: Workflow for synthesizing a dinuclear dysprosium compound.

Dysprosium compounds are explored for their unique properties in several advanced

applications:

* Magnetic Materials: Essential for creating high-performance magnets.[2][7]

+ Biomedical Research: Investigated for use as MRI contrast agents and in drug delivery

systems.[7]

+ Advanced Materials: Used in the synthesis of phosphors for LED lighting and display

technologies.[2][7]

Safety and Handling

Dysprosium(lll) nitrate hydrate is an oxidizing agent and requires careful handling.[5][11]
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» Hazard Classifications: Oxidizing solid (Category 2), Skin Irritant (Category 2), Eye Irritant
(Category 2), Specific target organ toxicity — single exposure (Category 3, Respiratory tract
irritation).[4][12][13]

o Precautionary Measures:

[e]

Keep away from heat, sparks, open flames, and combustible materials.[11][14]

o

Wear protective gloves, clothing, and eye/face protection.[15]

[¢]

Use in a well-ventilated area and avoid breathing dust.[12][14]

[¢]

In case of contact with eyes, rinse cautiously with water for several minutes.[14]

[e]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][12]

This guide is intended for informational purposes for qualified professionals. Always consult a
comprehensive Safety Data Sheet (SDS) before handling this chemical.[11][12][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dysprosium(lll) nitrate - Wikipedia [en.wikipedia.org]

2. CAS 10031-49-9: dysprosium(iii) nitrate pentahydrate [cymitquimica.com]

3. Dysprosium(lll) nitrate 99.9 trace metals 100641-13-2 [sigmaaldrich.com]

4. Dysprosium(lll) nitrate hydrate | DyH2N3010 | CID 57346095 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. Dysprosium(lll) nitrate - Sciencemadness Wiki [sciencemadness.org]

6. Dysprosium Nitrate HydrateCAS #: 100641-13-2 [eforu-chemical.com]

7. chemimpex.com [chemimpex.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dysprosium_III_-nitrate-hydrate
https://www.cdhfinechemical.com/images/product/msds/67_971249612_DYSPROSIUM(III)NITRATE-CASNO-100641-13-2-MSDS.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/298158
https://www.fishersci.co.uk/store/msds?partNumber=11327657&productDescription%3DDYSPROSIUM+%28III%29+NITRATE+3N%25+25G&countryCode=GB&language=en
https://www.chemicalbook.com/msds/dysprosium-iii-nitrate-hydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1292214&productDescription=DYSPR+III+NRATE+PENTH+99.9+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/67_971249612_DYSPROSIUM(III)NITRATE-CASNO-100641-13-2-MSDS.pdf
https://www.chemicalbook.com/msds/dysprosium-iii-nitrate-hydrate.pdf
https://www.chemicalbook.com/msds/dysprosium-iii-nitrate-hydrate.pdf
https://www.sciencemadness.org/smwiki/index.php/Dysprosium(III)_nitrate
https://www.cdhfinechemical.com/images/product/msds/67_971249612_DYSPROSIUM(III)NITRATE-CASNO-100641-13-2-MSDS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11327657&productDescription%3DDYSPROSIUM+%28III%29+NITRATE+3N%25+25G&countryCode=GB&language=en
https://www.cdhfinechemical.com/images/product/msds/67_971249612_DYSPROSIUM(III)NITRATE-CASNO-100641-13-2-MSDS.pdf
https://www.chemicalbook.com/msds/dysprosium-iii-nitrate-hydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1292214&productDescription=DYSPR+III+NRATE+PENTH+99.9+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b560923?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dysprosium(III)_nitrate
https://cymitquimica.com/cas/10031-49-9/
https://www.sigmaaldrich.com/SG/en/product/aldrich/298158
https://pubchem.ncbi.nlm.nih.gov/compound/Dysprosium_III_-nitrate-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Dysprosium_III_-nitrate-hydrate
https://www.sciencemadness.org/smwiki/index.php/Dysprosium(III)_nitrate
https://www.eforu-chemical.com/nitrogen-n/11662.html
https://www.chemimpex.com/products/35527
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. Dysprosium(lll) nitrate pentahydrate, 99.9% (REO) 25 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

9. Dysprosium Il Nitrate Hydrate Less Price High Purity Worldwide Shipping [nanoshel.com]

10. Dysprosium(lll) nitrate pentahydrate, 99.9% (REO) 100 g | Request for Quote
[thermofisher.com]

11. fishersci.co.uk [fishersci.co.uk]

12. cdhfinechemical.com [cdhfinechemical.com]

13. REEREE(I11) 7K & 99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
14. chemicalbook.com [chemicalbook.com]

15. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Dysprosium(lll)
Nitrate Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560923#dysprosiume-iii-nitrate-hydrate-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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